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Compound of Interest

Compound Name: 2-Methyl-2-propyl-1,3-propanediol

Cat. No.: B018018

Chemical Structure and Identification

2-Methyl-2-propyl-1,3-propanediol, with the CAS number 78-26-2, is an alkyl diol.[1][2][3] Its
structure features a propane backbone with two primary hydroxyl (-OH) groups at positions 1
and 3. The central carbon atom (position 2) is substituted with both a methyl (-CH3) and a
propyl (-CH2CH2CH3) group. This bifunctional and branched nature makes it a versatile
building block in organic synthesis.[4]

The IUPAC name for this compound is 2-methyl-2-propylpropane-1,3-diol.[2] It is also known by
synonyms such as 2,2-Bis(hydroxymethyl)pentane and 2,2-Dimethylolpentane.[2][5]
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Chemical Structure of 2-Methyl-2-propyl-1,3-propanediol
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Isomeric Relationship
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Simplified Synthesis Pathway of Carisoprodol

G—Methyl-2-propyl-1,3-propanedi(D

Reaction with Phosgene

'

Formation of Chloroformate

'

Reaction with Isopropylamine

'

Carisoprodol
(N-isopropyl-2-methyl-2-propyl-1,3-propanediol dicarbamate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methyl-2-propyl-1,3-propanediol chemical structure
and isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018018#2-methyl-2-propyl-1-3-propanediol-chemical-
structure-and-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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